4-phenyl-4H-spiro[benzo[h][1,2,4]triazolo[4,3-a]quinazoline-6,1'-cyclopentan]-5(7H)-one

• IUPAC Name: 12-phenylspiro[12,14,15,17-tetrazatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,13,15-hexaene-9,1'-cyclopentane]-11-one
• InChI: InChI=1S/C23H20N4O/c28-21-19-20(18-11-5-4-8-16(18)14-23(19)12-6-7-13-23)26-15-24-25-22(26)27(21)17-9-2-1-3-10-17/h1-5,8-11,15H,6-7,12-14H2
• InChI Key: HKAHAPVZZASFHU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC3=CC=CC=C3C4=C2C(=O)N(C5=NN=CN45)C6=CC=CC=C6
• Molecular Formula: C23H20N4O
• Molecular Weight: 368.4 g/mol

Description

4-Phenyl-4H-spiro[benzo[h][1,2,4]triazolo[4,3-a]quinazoline-6,1'-cyclopentan]-5(7H)-one is a spiro-fused heterocyclic compound characterized by a benzo[h]quinazoline core fused with a triazolo ring and a cyclopentane spiro moiety. Its molecular formula is C₂₄H₂₂N₄O, with an average mass of 382.467 g/mol and a monoisotopic mass of 382.179361 g/mol .

Scientific Research Applications

4-Phenyl-4H-spiro[benzo[h][1,2,4]triazolo[4,3-a]quinazoline-6,1'-cyclopentan]-5(7H)-one is explored across various fields:

• Chemistry: : As a building block for synthesizing more complex molecules.

• Biology: : Studied for its potential interactions with biological macromolecules.

• Medicine: : Investigated for its therapeutic potentials, such as anticancer or antimicrobial activities.

• Industry: : Used in the development of new materials or as a catalyst in certain chemical processes.

Mechanism of Action

The compound's mechanism of action involves its ability to interact with specific molecular targets, potentially inhibiting enzymes or binding to receptor sites. This interaction can modulate biochemical pathways, leading to the desired therapeutic or chemical effects. Specific pathways and molecular targets depend on the context of its application, whether in biological systems or as a catalyst in chemical reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Modified Substituents

Key structural analogs differ in substituents at the 1-, 4-, or spiro positions, which influence pharmacological activity and physicochemical properties:

Compound Name	Substituents/Modifications	Molecular Formula	Key Pharmacological Activity	Reference
4-Phenyl-4H-spiro[...]cyclopentan-5(7H)-one (Target Compound)	4-phenyl, cyclopentane spiro	C₂₄H₂₂N₄O	Potential H1-antihistaminic activity
1-Substituted-4-phenyl-1,2,4-triazolo[4,3-a]quinazolin-5(4H)-ones	1-alkyl/aryl substituents	C₁₉H₁₅N₅O	H1-antihistaminic (IC₅₀: 0.42–1.8 μM)
4-Benzyl-1-substituted-4H-triazolo[4,3-a]quinazolin-5-ones	4-benzyl, 1-alkyl substituents	C₂₀H₁₇N₅O	Enhanced H1-antihistaminic potency
3-Allyl-2-thioxo-spiro[benzo[h]quinazoline-5,1'-cycloheptane]-4(6H)-one	3-allyl, thioxo, cycloheptane spiro	C₂₅H₂₄N₄OS	Antimicrobial and antitumor activity
4-Ethyl-4H-spiro[benzo[h]triazolo[4,3-a]quinazoline-6,1'-cycloheptan]-5(7H)-one	4-ethyl, cycloheptane spiro	C₂₅H₂₆N₄O	Synthetic intermediate for alkylthio derivatives

Key Observations :

• Substituent Effects : The 4-phenyl group in the target compound confers moderate H1-antihistaminic activity, while 4-benzyl analogs exhibit enhanced potency due to improved hydrophobic interactions with histamine receptors .
• Spiro Ring Size : Cyclopentane (5-membered) spiro systems (target compound) may offer better conformational rigidity compared to cycloheptane (7-membered) analogs, which could reduce binding specificity .
• Thioxo vs.

Pharmacological Activity Comparison

• H1-Antihistaminic Activity: The target compound shares structural homology with Alagarsamy et al.'s 4-phenyl-triazoloquinazolinones, which showed H1 receptor binding affinity (IC₅₀: 0.42–1.8 μM) comparable to loratadine . 4-Benzyl derivatives (e.g., Alagarsamy, 2007) demonstrated 10–15% higher potency than phenyl-substituted analogs due to increased lipophilicity .
• Antimicrobial Activity :
  • 3-Allyl-thioxo derivatives with cycloheptane spiro moieties (e.g., from Armenian studies) exhibited broad-spectrum antimicrobial activity against Staphylococcus aureus and Escherichia coli .

Physicochemical Properties

• Solubility: The target compound’s solubility is unquantified in the literature, but related triazoloquinazolinones (e.g., 7-(4-fluorobenzyl)-triazolopyrazinone) are freely soluble in DMF and DMSO but insoluble in water, suggesting similar limitations .
• Synthetic Accessibility :
  • The target compound requires multi-step synthesis via cyclocondensation, while 4-ethyl/allyl derivatives are synthesized via alkylation or thiolation, yielding 34–45% .

Biological Activity

4-Phenyl-4H-spiro[benzo[h][1,2,4]triazolo[4,3-a]quinazoline-6,1'-cyclopentan]-5(7H)-one is a complex heterocyclic compound that has garnered attention due to its potential biological activities. This compound belongs to a class of spirocyclic triazoles and quinazolines, which are known for their diverse pharmacological properties including anticancer, antifungal, and antimicrobial activities.

Chemical Structure and Properties

The molecular formula of 4-phenyl-4H-spiro[benzo[h][1,2,4]triazolo[4,3-a]quinazoline-6,1'-cyclopentan]-5(7H)-one is $C_{23}H_{20}N_{4}O$ with a molecular weight of approximately 368.44 g/mol. The compound features a unique spiro structure that contributes to its biological activity.

Anticancer Activity

Research indicates that derivatives of quinazoline and triazole compounds exhibit significant anticancer properties. For instance, studies have shown that certain quinazoline derivatives can inhibit the growth of various cancer cell lines. The mechanism often involves the modulation of signaling pathways related to cell proliferation and apoptosis.

In a comparative study involving various heterocycles, compounds similar to 4-phenyl-4H-spiro[benzo[h][1,2,4]triazolo[4,3-a]quinazoline-6,1'-cyclopentan]-5(7H)-one demonstrated promising results against cancer cells with reported IC50 values in the low micromolar range .

Antifungal Activity

The compound has also been evaluated for its antifungal properties. A study highlighted that certain triazole derivatives were effective in inhibiting the growth of biotrophic fungal pathogens at concentrations as low as 5 µg/mL. These findings suggest that compounds with similar structural features may exhibit comparable antifungal efficacy .

Antimicrobial Activity

The antimicrobial potential of triazole and quinazoline derivatives has been well-documented. Compounds in this class have shown activity against a variety of bacterial strains. The biological assays indicate that these compounds can effectively inhibit bacterial growth through various mechanisms including disruption of cell wall synthesis and interference with metabolic pathways .

Study on Antifungal Efficacy

In one study focusing on the antifungal activity of quinazoline derivatives, researchers found that specific compounds exhibited up to 90% inhibition against Puccinia species at concentrations below 20 µg/mL. This reinforces the potential application of spirocyclic triazoles in agricultural settings as fungicides .

Anticancer Screening

Another significant study evaluated the anticancer effects of several triazole derivatives against multiple cancer cell lines. The results indicated that some derivatives achieved over 70% inhibition of cancer cell proliferation at concentrations ranging from 10 to 50 µM. This suggests that further optimization of these compounds could lead to the development of effective anticancer agents .

Summary Table of Biological Activities

Activity Type	Target Organisms/Cells	Effective Concentration	Reference
Anticancer	Various cancer cell lines	IC50 < 10 µM
Antifungal	Puccinia spp., Blumeria spp.	5 µg/mL
Antimicrobial	Gram-positive and Gram-negative bacteria	Varies (often < 20 µg/mL)

Q & A

Basic Question

• HPLC : Purity >95% confirmed using C18 columns (acetonitrile/water gradient) .
• Elemental analysis : Matches calculated C/H/N ratios (e.g., C$_{26}$H$_{28}$N$_2$O$_2$: Found C 73.12%, H 6.91%, N 6.98%) .
• TLC : Monitors reaction progress (silica gel, ethyl acetate/hexane 3:7) .

How can reaction conditions be optimized for improved yields?

Advanced Question
Critical parameters include:

• Solvent polarity : DMF enhances cyclization efficiency vs. THF .
• Temperature : Reflux (~110°C) minimizes byproducts in condensation steps .
• Catalysts : K$_2$CO$_3$ or Et$_3$N accelerates alkylation of thiol intermediates .
  Yields improve from ~40% to >70% by adjusting these variables .

What structural features influence reactivity and stability?

Basic Question

• Spirocyclic core : Rigidity reduces conformational flexibility, enhancing thermal stability .
• Electron-deficient triazole : Participates in nucleophilic attacks (e.g., alkylation at C-2) .
• Hydrogen-bond donors : Hydroxypropyl groups (e.g., in 3-(3-hydroxypropyl) derivatives) improve aqueous solubility .

How are analogs designed to improve pharmacokinetics?

Advanced Question
Strategies include:

• LogP optimization : Introduce polar groups (e.g., -OH) to reduce LogP from 5.0 to 3.5, enhancing solubility .
• Metabolic blocking : Replace allyl groups with cyclopentyl to slow CYP450-mediated oxidation .
• Prodrug approaches : Esterify hydroxy groups for delayed release (e.g., acetate prodrugs) .

What mechanisms underlie the compound’s biological activities?

Advanced Question

• Anticonvulsant activity : Modulation of GABA$_A$ receptor chloride channels, evidenced by ED$_{50}$ reduction in bicuculline-induced seizures .
• Kinase inhibition : Analogous triazoloquinazolines (e.g., erlotinib) target EGFR tyrosine kinase via competitive ATP binding .
• Antimicrobial effects : Disruption of bacterial cell wall synthesis via MurB enzyme inhibition (IC$_{50}$ ~12 µM) .